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Compound of Interest

Compound Name: (R)-SDP

Cat. No.: B3182567 Get Quote

(R)-(+)-7,7′-Bis(diphenylphosphino)-2,2′,3,3′-tetrahydro-1,1′-spirobiindane, commonly known as

(R)-SDP, is a chiral phosphine ligand widely employed in asymmetric catalysis. Its rigid

spirobiindane backbone and phosphine moieties create a well-defined chiral environment,

enabling high enantioselectivity in a variety of chemical transformations. This guide provides

researchers, scientists, and drug development professionals with essential information on its

safety, handling, and core applications.

Chemical and Physical Properties
(R)-SDP and its analogue, (R)-Xyl-SDP, are air-sensitive solids. Their key properties are

summarized below for easy reference.
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Property (R)-SDP (R)-Xyl-SDP

Synonyms

(R)-(+)-7,7′-

Bis(diphenylphosphino)-1,1′-

spirobiindane

(R)-(+)-7,7′-Bis[di(3,5-

dimethylphenyl)phosphino]-1,1′

-spirobiindane

CAS Number 917377-74-3[1] 917377-75-4

Molecular Formula C₄₁H₃₄P₂[2] C₄₉H₅₀P₂[3]

Molecular Weight 588.66 g/mol [2] 700.87 g/mol

Appearance White solid[4] Off-white to pale yellow solid[3]

Melting Point 198-203 °C[2] >300 °C

Optical Activity
[α]22/D +184°, c = 1 in

chloroform[2]

[α]22/D +64.0, c = 1 in

chloroform

Functional Group Phosphine Phosphine

Solubility
Insoluble in water (predicted)

[4]
Not specified

Safety and Handling Precautions
(R)-SDP is an air-sensitive and potentially hazardous compound. Appropriate safety measures

must be strictly followed. The safety information for (R)-SDP and its analogue (R)-Xyl-SDP,

which is classified as acutely toxic if swallowed, are detailed below.
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Precaution Category (R)-SDP (R)-Xyl-SDP

GHS Pictograms
Not specified, but handle with

care as a phosphine ligand.
GHS07 (Exclamation mark)

Signal Word Not specified Warning

Hazard Statements Not specified H302: Harmful if swallowed

Precautionary Statements Not specified
P264, P270, P301 + P312,

P501

Personal Protective Equipment

(PPE)

Dust mask type N95 (US),

Eyeshields, Gloves

Dust mask type N95 (US),

Eyeshields, Gloves

Storage Temperature −20°C[2] −20°C

Storage Conditions Store under inert gas.[5] Store under inert gas.

Storage Class Code 11 - Combustible Solids 11 - Combustible Solids

WGK (Water Hazard Class)
WGK 3 (highly hazardous to

water)[2]

WGK 3 (highly hazardous to

water)

Experimental Protocols: General Handling of (R)-
SDP
Due to its air-sensitive nature, (R)-SDP must be handled under an inert atmosphere (e.g.,

nitrogen or argon) using standard Schlenk line or glovebox techniques.

General Workflow for Handling (R)-SDP:
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General Workflow for Handling (R)-SDP

Store at -20°C
under inert atmosphere

Transfer to Schlenk flask
or glovebox

Equilibrate to RT

Weigh desired amount
under inert atmosphere

Dissolve in degassed solvent

Add to reaction mixture
under inert atmosphere

Quench reaction and
perform workup

Dispose of waste according to
institutional guidelines

Click to download full resolution via product page

Caption: Workflow for handling air-sensitive (R)-SDP.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3182567?utm_src=pdf-body-img
https://www.benchchem.com/product/b3182567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Steps:

Preparation: Before use, allow the container of (R)-SDP to warm to room temperature in a

desiccator or under a stream of inert gas to prevent condensation of moisture.

Inert Atmosphere Transfer: All transfers and manipulations of the solid ligand should be

performed in a glovebox or using a Schlenk line.

Weighing: Weigh the required amount of (R)-SDP in a tared vial inside a glovebox or under a

positive pressure of inert gas.

Dissolution: Use anhydrous, degassed solvents for dissolving the ligand. Solvents should be

purged with an inert gas (e.g., by sparging with argon for 15-30 minutes) prior to use.

Reaction Setup: Add the solution of the ligand to the reaction vessel, which has been

previously flushed with an inert gas, via a cannula or a gas-tight syringe.

Waste Disposal: Phosphine-containing waste should be segregated and disposed of

according to institutional and local regulations. Quenching with an oxidizing agent like bleach

may be necessary for residual phosphines, but this should be done with caution in a fume

hood.

Catalytic Role in Asymmetric Synthesis
(R)-SDP is a crucial ligand in transition metal-catalyzed reactions, where it imparts

stereocontrol. It is particularly effective in ruthenium-catalyzed asymmetric hydrogenation of

ketones and palladium-catalyzed asymmetric allylic alkylations.[5][6] The ligand coordinates to

the metal center, creating a chiral pocket that forces the substrate to approach in a specific

orientation, leading to the preferential formation of one enantiomer of the product.

Generalized Catalytic Cycle:

The following diagram illustrates a generalized catalytic cycle for a cross-coupling reaction,

highlighting the role of a phosphine ligand like (R)-SDP in the key steps of oxidative addition,

transmetalation, and reductive elimination.
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Generalized Catalytic Cycle with a Phosphine Ligand

M(0)L₂
(Active Catalyst)

L = (R)-SDP

Oxidative Addition

R¹-X

R¹-M(II)L₂-X

Transmetalation

R²-M'

R¹-M(II)L₂-R²

Reductive Elimination

Regeneration

R¹-R²
(Product)
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Caption: Generalized catalytic cycle for cross-coupling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3182567?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In this cycle, 'M' represents a metal like palladium, and 'L' represents the (R)-SDP ligand. The

ligand stabilizes the metal center throughout the catalytic process and its chiral structure

dictates the stereochemical outcome of the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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